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Compound of Interest

Compound Name: 3-Chloro-2-methyl-1-butene

CAS No.: 5166-35-8

Cat. No.: B1656227

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Chloro-2-methyl-1-butene is a volatile, flammable organochloride that serves as a valuable

intermediate in various organic syntheses. Its structure, featuring a tertiary allylic chloride,

imparts a unique reactivity profile that is leveraged in the synthesis of pharmaceuticals,

agrochemicals, and fine chemicals.[1] This guide provides an in-depth analysis of its chemical

and physical properties, synthesis protocols, key reactions, and safety considerations to

support its effective and safe application in research and development.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 3-Chloro-2-methyl-1-butene is

fundamental for its handling, application in reactions, and for the purification of its products.
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The chemical identity of 3-Chloro-2-methyl-1-butene is defined by its molecular formula and

weight.

Molecular Formula: C₅H₉Cl[2][3][4]

Molecular Weight: 104.58 g/mol [2][5]

The structural formula, CC(C(=C)C)Cl, and IUPAC name, 3-chloro-2-methylbut-1-ene, further

describe its atomic arrangement.[2][3]

Physical Properties
Key physical properties are summarized in the table below. These values are critical for

experimental design, particularly in determining appropriate reaction conditions and purification

methods.

Property Value Source(s)

CAS Number 5166-35-8 [2][4]

Appearance
Colorless to yellow liquid with a

pungent odor
[6]

Boiling Point 94 °C [7]

Density ~0.89 g/cm³ [1]

Solubility
Soluble in common organic

solvents (e.g., ethanol, ether)
[1]

Synthesis and Reactivity
The synthesis of 3-Chloro-2-methyl-1-butene and its subsequent reactions are central to its

utility in organic chemistry.

Synthesis Pathways
The industrial preparation of related allylic chlorides, such as 1-chloro-3-methyl-2-butene

(prenyl chloride), often involves the addition of hydrogen chloride (HCl) to isoprene.[8][9] This

reaction can lead to a mixture of isomers, including 3-chloro-3-methyl-1-butene, which can then
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be isomerized to the desired product.[8] The reaction of 3-methyl-1-butene with HCl is another

route, which primarily yields the Markovnikov addition product, 2-chloro-3-methylbutane.[10]

[11]

A generalized workflow for the synthesis involving isoprene is outlined below.

Caption: Generalized synthesis workflow from isoprene.

Key Reactions
The reactivity of 3-Chloro-2-methyl-1-butene is dominated by the lability of the allylic chloride.

It readily undergoes nucleophilic substitution reactions. Due to the potential for allylic

rearrangement, reactions can yield a mixture of products. For instance, reactions involving 1-

chloro-3-methyl-2-butene have been studied in the context of synthesizing geraniol,

highlighting the complexities of controlling regioselectivity in these systems.

Another important reaction is the addition of halogens, such as chlorine (Cl₂), across the

double bond, which typically results in the formation of a dihalide.[12]

Applications in Research and Development
3-Chloro-2-methyl-1-butene and its isomers are important building blocks in organic

synthesis.

Pharmaceutical and Agrochemical Synthesis: These compounds serve as intermediates in

the manufacturing of various pharmaceuticals, pesticides, and coatings.[1] Their ability to

introduce specific carbon skeletons makes them valuable in constructing complex target

molecules.

Carotenoid Synthesis: Related C10 compounds are utilized in the synthesis of natural

carotenoid products.

Fine Chemicals: It is a precursor for a range of fine chemicals and specialty monomers.

Safety, Handling, and Storage
3-Chloro-2-methyl-1-butene is a hazardous substance and requires strict safety protocols.
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Hazard Identification
The compound is classified as a highly flammable liquid and vapor.[2][13] It is harmful if

swallowed, in contact with skin, or inhaled, and causes serious eye damage and skin irritation.

[2] It may also cause an allergic skin reaction.[2]

GHS Hazard Statements: H225, H302, H312, H315, H317, H318, H332.[2]

Handling and Personal Protective Equipment (PPE)
Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[13]

Use explosion-proof electrical and ventilation equipment.[14][15]

Keep away from heat, sparks, open flames, and other ignition sources.[13][14][15]

All metal equipment should be grounded to prevent static discharge.[13][14][15]

PPE: Wear appropriate protective gloves, clothing, and chemical safety goggles or a face

shield.[13][14] If inhalation risk is high, use a NIOSH/MSHA approved respirator.[14]

First Aid Measures
Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek

immediate medical attention.[6][13]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water.

[6][13]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[6][13]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[6][13]

Storage
Store in a cool, dry, and well-ventilated place.[14] Keep the container tightly closed and away

from heat and ignition sources.[14][15] Incompatible materials include strong oxidizing agents
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and strong bases.[13]

Conclusion
3-Chloro-2-methyl-1-butene is a versatile reagent with significant applications in organic

synthesis. Its proper use requires a deep understanding of its properties, reactivity, and

associated hazards. This guide provides the foundational knowledge for researchers to safely

and effectively incorporate this compound into their synthetic strategies, paving the way for the

development of new and innovative chemical entities.
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[https://www.benchchem.com/product/b1656227/docs#a-comprehensive-technical-guide-to-
3-chloro-2-methyl-1-butene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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